Cas no 183673-68-9 (1-t-Boc-piperidine-4-spiro-5’-1’,3’-bis-t-bochydantoin)

• Product Name: 1-t-Boc-piperidine-4-spiro-5’-1’,3’-bis-t-bochydantoin
• CAS No: 183673-68-9
• MF: C₂₂H₃₅N₃O₈
• MW: 469.528606653214
• MDL: MFCD03425516
• CID: 825074
• PubChem ID: 3653971
• Update Time: 2025-11-02

1-t-Boc-piperidine-4-spiro-5’-1’,3’-bis-t-bochydantoin Chemical and Physical Properties

Names and Identifiers

• 1-T-BOC-PIPERIDINE-4-SPIRO-5'-[1',3'-BIS-T-BOC]-HYDANTOIN
• 1-t-Boc-piperidine-4-spiro-5’-[1’,3’-bis-t-boc]hydantoin
• 1-T-BOC-PIPERIDINE-4-SPIRO-5’-(1’,3’-BIS-T-BOC)-HYDANTOIN
• 1-t-Boc-piperidine-4-spiro-5’-[1’,3’-bis-t-boc]-hydantoin
• tritert-butyl 2,4-dioxo-1,3,8-triazaspiro[4.5]decane-1,3,8-tricarboxylate
• Tri-Tert-Butyl 2,4-Dioxo-1,3,8-Triazaspiro[4.5]Decane-1,3,8-Tricarboxylate
• tri-tert-butyl 2,4-dioxo-1,3,8-triazaspiro[4.5]decane-1,3,8-tricarboxylate(WXC03855)
• 2,4-Dioxo-1,3,8-triazaspiro[4.5]decane-1,3,8-tricarboxylic Acid 1,3,8-Tris(1,1-diMethylethyl) Ester
• 1-t-Boc-piperidine-4-spiro-5'-[1',3'-bis-t-boc]hydantoin
• 2,4-dioxo-1,3,8-triaza-spiro[4,5]decane-1,3,8-tricarboxylic acid tri-tert butyl ester
• MFCD03425516
• CS-0036916
• SY040233
• W12460
• AC1MTQJD
• GVANXWWDBFXDBQ-UHFFFAOYSA-N
• 183673-68-9
• 1,3,8-Tri(Boc)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• DTXSID10394705
• Tri-t-butyl 2,4-dioxo-1,3,8-triazaspiro[4.5]decane-1,3,8-tricarboxylate
• 1-t-Boc-piperidine-4-spiro-5’-1’,3’-bis-t-bochydantoin

• MDL： MFCD03425516
• Inchi： 1S/C22H35N3O8/c1-19(2,3)31-16(28)23-12-10-22(11-13-23)14(26)24(17(29)32-20(4,5)6)15(27)25(22)18(30)33-21(7,8)9/h10-13H2,1-9H3
• InChI Key： GVANXWWDBFXDBQ-UHFFFAOYSA-N
• SMILES： O=C1C2(CCN(C(=O)OC(C)(C)C)CC2)N(C(=O)OC(C)(C)C)C(N1C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 469.24200
• Monoisotopic Mass: 469.24241508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 839
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Melting Point: 242-244°C
• PSA: 122.76000
• LogP: 3.70420

Additional information on 1-t-Boc-piperidine-4-spiro-5’-1’,3’-bis-t-bochydantoin

Comprehensive Guide to 1-t-Boc-piperidine-4-spiro-5’-1’,3’-bis-t-bochydantoin (CAS No. 183673-68-9): Properties, Applications, and Market Insights

1-t-Boc-piperidine-4-spiro-5’-1’,3’-bis-t-bochydantoin (CAS No. 183673-68-9) is a specialized spirocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its unique piperidine and hydantoin structural motifs, serves as a critical intermediate in the synthesis of complex molecules. Its t-Boc (tert-butoxycarbonyl) protecting groups enhance its stability, making it invaluable for multi-step synthetic processes. Researchers and manufacturers increasingly seek this compound due to its versatility in drug discovery and development.

The molecular structure of 1-t-Boc-piperidine-4-spiro-5’-1’,3’-bis-t-bochydantoin features a spiro junction connecting the piperidine and hydantoin rings, which contributes to its conformational rigidity. This rigidity is advantageous in designing bioactive compounds with precise stereochemistry. The t-Boc groups further facilitate selective deprotection, enabling controlled modifications during synthesis. Such properties align with current trends in fragment-based drug design (FBDD) and proteolysis-targeting chimeras (PROTACs), where modular building blocks are essential.

In pharmaceutical applications, 1-t-Boc-piperidine-4-spiro-5’-1’,3’-bis-t-bochydantoin is often employed as a precursor for central nervous system (CNS) drugs. Its piperidine moiety is a common pharmacophore in neuromodulators, while the hydantoin ring is prevalent in anticonvulsants and kinase inhibitors. Recent studies highlight its potential in targeting neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, addressing a growing global health concern. This connection to neuroprotection and disease-modifying therapies makes it a hotspot for academic and industrial research.

The synthetic versatility of CAS No. 183673-68-9 extends to peptide mimetics and macrocyclic compounds, which are pivotal in developing next-generation therapeutics. With the rise of AI-driven drug discovery, computational chemists frequently explore this compound’s 3D conformations to predict binding affinities. Searches for "spirocyclic drug candidates" and "t-Boc-protected intermediates" have surged, reflecting its relevance in modern medicinal chemistry.

From a market perspective, the demand for 1-t-Boc-piperidine-4-spiro-5’-1’,3’-bis-t-bochydantoin is driven by the expanding biopharmaceutical sector. Suppliers emphasize high-purity grades to meet stringent regulatory standards, particularly for Good Manufacturing Practice (GMP) compliance. Environmental sustainability is another key focus, with manufacturers adopting green chemistry principles to reduce waste during synthesis. These trends resonate with queries like "sustainable synthesis of spiro compounds" and "GMP-certified chemical suppliers," underscoring the compound’s commercial and ecological significance.

In conclusion, 1-t-Boc-piperidine-4-spiro-5’-1’,3’-bis-t-bochydantoin (CAS No. 183673-68-9) stands at the intersection of innovation and practicality. Its structural complexity, therapeutic potential, and alignment with cutting-edge research trends make it a compound of enduring interest. As the scientific community continues to explore its applications, this molecule will likely remain a cornerstone in advanced drug development and materials science.